N-(3-chloro-4-methoxyphenyl)-3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)propanamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]propanamide
• InChI: InChI=1S/C21H22ClN3O2/c1-14-12-15(2)25(24-14)18-8-4-16(5-9-18)6-11-21(26)23-17-7-10-20(27-3)19(22)13-17/h4-5,7-10,12-13H,6,11H2,1-3H3,(H,23,26)
• InChI Key: QZQFKDBIAMLJOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)CCC(=O)NC3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C21H22ClN3O2 and its molecular weight is 383.88. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

• Molecular Structure and Spectroscopic Data Analysis : The molecular structure and spectroscopic data of a related compound, 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazole-1-yl]- 1, 3-thiazole-4-yl}phenol, have been obtained using DFT calculations. This includes optimized geometry, vibrational spectra, and fundamental vibrations assignment (A. Viji et al., 2020).

• Molecular Docking for Biological Effect Prediction : Molecular docking techniques have been employed to predict the biological effects of similar compounds. This approach helps in understanding the potential biological interactions at the molecular level (A. Viji et al., 2020).

Biological Activities

• Antimicrobial Activity Studies : Compounds closely related to N-(3-chloro-4-methoxyphenyl)-3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)propanamide have been evaluated for their antimicrobial properties. These studies involve screening for antifungal and antibacterial effects, which are crucial for developing new therapeutic agents (A. Viji et al., 2020).

• Synthesis and Evaluation of Derivatives for Biological Applications : Various derivatives of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine, including compounds similar to the target molecule, have been synthesized and evaluated for anti-bacterial and antifungal activities. Some of these compounds were also tested for their anti-inflammatory properties (B. V. Kendre et al., 2015).